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Compound of Interest

Compound Name: Chlorobutanol

Cat. No.: B073096

The proper disposal of chlorobutanol is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals,
understanding the precise procedures for handling this chemical waste is paramount to
ensuring a safe work environment and maintaining regulatory compliance. Chlorobutanol,
used as a preservative in pharmaceutical preparations, presents several hazards that
necessitate a structured disposal protocol. This guide provides essential, step-by-step
instructions for the safe handling and disposal of chlorobutanol waste.

Hazard Identification and Classification

Chlorobutanol is classified as a hazardous chemical and requires careful handling. It is
harmful if swallowed and may cause drowsiness or dizziness. Direct contact can lead to skin
and eye irritation. When heated to decomposition, it can emit toxic hydrogen chloride fumes.

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye irritation.

N . May cause respiratory irritation, drowsiness, or
Specific Target Organ Toxicity dizzi
izziness.

Water Hazard Class (WGK) WGK 3: Severely hazardous to water.
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Physical and Chemical Properties

A summary of chlorobutanol's key quantitative data is essential for risk assessment and
handling procedures.

Property Value
Boiling Point 167 °C
Melting Point 95-99 °C
Flash Point 100 °C (212 °F) (closed cup)

N Very slightly soluble in cold water; soluble in hot
Solubility

water, alcohol, ether, chloroform, and glycerol.

Probable Oral Lethal Dose (Human) 50 - 500 mg/kg

Standard Operating Procedure for Chlorobutanol
Disposal

This section outlines the procedural steps for the safe segregation, storage, and disposal of
chlorobutanol waste.

Step 1: Personal Protective Equipment (PPE) and Safety

Before handling chlorobutanol waste, ensure all appropriate personal protective equipment is

worn.

Gloves: Wear chemical-impermeable gloves.
o Eye Protection: Use tightly fitting safety goggles with side-shields.

e Lab Coat: Alab coat or fire/flame resistant impervious clothing is required to prevent skin
contact.

» Ventilation: Always handle chlorobutanol in a well-ventilated area or under a fume hood to
avoid inhalation of dust or vapors.
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Step 2: Waste Segregation and Containment

Proper segregation is crucial to prevent dangerous chemical reactions.

Original Containers: Whenever possible, leave chlorobutanol waste in its original container.

No Mixing: Do not mix chlorobutanol with other waste streams.

Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous Waste:
Chlorobutanol” and includes the relevant hazard symbols.

Container Integrity: Use suitable and tightly closed containers for disposal.

Step 3: Interim Storage

Store waste securely prior to collection by a disposal service.

» Location: Store containers in a cool, dry, and well-ventilated area, away from direct sunlight
and sources of ignition.

o Incompatibilities: Keep chlorobutanol waste segregated from incompatible materials such
as strong oxidizing agents, strong acids, and strong alkalies.

Step 4: Professional Disposal Method

Chlorobutanol waste must be disposed of through a licensed and regulated service.

o Licensed Disposal Service: The primary and required method of disposal is to contact a
licensed professional waste disposal service.

e Approved Methods: Approved disposal methods include removal to a licensed chemical
destruction plant or controlled incineration with flue gas scrubbing.

» Regulatory Compliance: All disposal activities must be conducted in accordance with federal,
state, and local environmental regulations. Do not discharge chlorobutanol into drains or
sewer systems.

Step 5: Empty Container Disposal
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Handle containers that once held chlorobutanol as if they still contain the product.

e Rinsing: Containers can be triple-rinsed with a suitable solvent (such as alcohol, given
chlorobutanol's solubility). The rinsate must be collected and disposed of as hazardous
waste.

» Disposal: After proper decontamination, rinsed containers may be offered for recycling or
reconditioning. Alternatively, the packaging can be punctured to render it unusable and then
disposed of in a sanitary landfill, if local regulations permit.

Step 6: Spill Management

In the event of a spill, immediate and safe cleanup is required.

o Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-
ventilated.

o Containment: Prevent the spill from spreading or entering drains.

o Cleanup: For solid spills, sweep up the material without creating dust. For liquid spills,
absorb with an inert material.

» Disposal: Collect all contaminated materials into a suitable, closed container for disposal as
chlorobutanol hazardous waste.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of
chlorobutanol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b073096?utm_src=pdf-body
https://www.benchchem.com/product/b073096?utm_src=pdf-body
https://www.benchchem.com/product/b073096?utm_src=pdf-body
https://www.benchchem.com/product/b073096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation & Segregation

Identify Chlorobutanol Waste

(Gloves, Goggles, Lab Coat)

Wear Appropriate PPE

l

Segregate Waste in a
Labeled, Closed Container

Do Not Mix with
Other Waste Streams

v

Interim [Storage
Y

Contingency & Ancillary TasKs

Store in Cool, Dry,
Well-Ventilated Area

Follow Spill Management
Procedure

'

Away From Incompatible
Materials (e.g., Oxidizers)

Empty Container Disposal

Triple Rinse & Collect Rinsate
(Dispose as Hazardous Waste)

Final Disposal

Contact Licensed Hazardous

Waste Disposal Service

Arrange for Professional
Collection & Transport

Controlled Incineration
at Permitted Facility

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of chlorobutanol waste.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Chlorobutanol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073096#chlorobutanol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b073096#chlorobutanol-proper-disposal-procedures
https://www.benchchem.com/product/b073096#chlorobutanol-proper-disposal-procedures
https://www.benchchem.com/product/b073096#chlorobutanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073096?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

